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Compound of Interest

Compound Name: Oxoplatinum

CAS No.: 31246-66-9

Cat. No.: B1200011

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the dosage, administration, and

experimental protocols for the use of oxoplatinum in preclinical mouse models. The

information is intended to guide researchers in designing and executing studies to evaluate the

antitumor efficacy, toxicity profile, and pharmacokinetic properties of this platinum-based

chemotherapeutic agent.

Dosage and Administration
Oxoplatinum has been investigated in various murine models, with dosages and

administration schedules varying depending on the research objective, tumor model, and

mouse strain.

Table 1: Summary of Oxoplatinum Dosage and Administration in Mice
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Parameter Details
Mouse
Strain(s)

Application Reference(s)

Administration

Route

Intraperitoneal

(i.p.),

Intravenous (i.v.)

C57BL/6J,

BALB/cJ,

B6D2F1

Antitumor

activity, Toxicity,

Pharmacokinetic

s

[1][2][3]

Single Dose 6 mg/kg C57BL/6
Acute

toxicity/recovery
[4]

12 mg/kg Not specified Antitumor activity [5]

Cumulative

Dosing

Regimens

3 mg/kg and 30

mg/kg (over 2

weeks)

C57BL/6J,

BALB/cJ

Peripheral

neuropathy
[2][6]

15 mg/kg, 22.5

mg/kg, and 30

mg/kg

C57BL/6J
Hematological

toxicity
[7][8][9]

17 mg/kg (single

i.v. injection)
B6D2F1

Pharmacokinetic

s
[1]

1.0 mg/kg (in

combination with

Gemcitabine)

C57Bl Antitumor activity [10]

Dosing Schedule

Daily i.p.

injection for 5

days, followed by

5 days of rest, for

two cycles

C57BL/6J
Peripheral

neuropathy
[3][11]

Intermittent

treatment on

days 1, 4, and 7

after tumor

inoculation

C57Bl Antitumor activity [10]

Four consecutive

daily injections

C57BL/6J Hematological

toxicity

[7][9]
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per week for

three weeks

Experimental Protocols
Tumor Growth Inhibition Assay
This protocol outlines a general procedure for evaluating the in vivo antitumor activity of

oxoplatinum using a subcutaneous xenograft model.

Workflow for Tumor Growth Inhibition Assay
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Experimental Setup
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Click to download full resolution via product page

Caption: Workflow for a typical in vivo tumor growth inhibition study.
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Protocol:

Cell Culture: Culture a suitable cancer cell line (e.g., human colorectal cancer HCT116 or

murine colon adenocarcinoma MC38) under standard conditions.

Tumor Implantation: Harvest cells and resuspend in a suitable medium (e.g., PBS or

Matrigel). Subcutaneously inject the cell suspension (typically 1 x 10^6 to 1 x 10^7 cells) into

the flank of immunocompromised (for human cell lines) or syngeneic mice.

Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

Randomly assign mice to treatment and control groups.

Drug Administration: Prepare oxoplatinum in a suitable vehicle (e.g., 5% dextrose in water).

Administer oxoplatinum to the treatment group via the desired route (e.g., i.p.) according to

the chosen dosage and schedule. The control group receives the vehicle only.

Monitoring: Measure tumor dimensions with calipers and calculate tumor volume (Volume =

0.5 x length x width²) and monitor mouse body weight regularly (e.g., twice weekly).[12]

Endpoint: Euthanize mice when tumors reach a predetermined size, or at the end of the

study period. Excise tumors and measure their weight.

Data Analysis: Calculate the percentage of tumor growth inhibition for the treated group

compared to the control group.

Peripheral Neuropathy Assessment
Chronic oxoplatinum administration can induce peripheral neuropathy in mice, which can be

assessed using behavioral tests.

Workflow for Peripheral Neuropathy Assessment
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Neuropathy Induction

Behavioral Assessment

Data Analysis
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Mechanical Allodynia (von Frey Test) Cold Hyperalgesia (Cold Plate Test)

Baseline Behavioral Testing

Quantify Paw Withdrawal Threshold/Frequency

Compare Treatment vs. Control Groups

Click to download full resolution via product page

Caption: Workflow for inducing and assessing oxoplatinum-induced peripheral neuropathy.

Protocols:

Mechanical Allodynia (von Frey Test):

Place mice on an elevated mesh platform and allow them to acclimate.

Apply calibrated von Frey filaments of increasing force to the plantar surface of the hind

paw.
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Record the force at which the mouse withdraws its paw. A lower withdrawal threshold in

oxoplatinum-treated mice indicates mechanical allodynia.[1][13]

Cold Hyperalgesia (Cold Plate Test):

Place mice on a cold plate set to a specific temperature (e.g., 4°C).

Observe the number of paw lifts or the latency to the first paw lift over a set period.

An increased number of paw lifts or a shorter latency in treated mice suggests cold

hyperalgesia.[1][13]

Hematological Toxicity Analysis
Oxoplatinum can cause dose-dependent hematological toxicities.

Protocol:

Blood Collection: At the end of the treatment period, collect blood from mice via cardiac

puncture or another appropriate method into tubes containing an anticoagulant (e.g., EDTA).

Complete Blood Count (CBC): Analyze whole blood using an automated hematology

analyzer to determine parameters such as white blood cell (WBC) count, red blood cell

(RBC) count, hemoglobin, and platelet count.[9]

Spleen Analysis: Euthanize the mice and carefully excise the spleen. Measure the spleen

weight. An increase in spleen weight may indicate splenomegaly.[4][8]

Data Analysis: Compare the hematological parameters and spleen weights between the

oxoplatinum-treated and control groups.

Table 2: Hematological Effects of Chronic Oxoplatinum Treatment in Mice
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Parameter
Effect of High-Dose
Oxoplatinum (e.g., 30
mg/kg)

Reference(s)

White Blood Cell (WBC) Count Significant reduction [7][9]

Red Blood Cell (RBC) Count Significant reduction [7][9]

Hemoglobin Significant reduction [7][9]

Mean Corpuscular Volume

(MCV)

Significant increase (indicating

macrocytic anemia)
[7]

Spleen Weight
Significant increase

(splenomegaly)
[7][8]

Pharmacokinetic Study
This protocol provides a general framework for assessing the pharmacokinetic profile of

oxoplatinum in mice.

Protocol:

Drug Administration: Administer a single dose of oxoplatinum to mice, typically via i.v.

injection to ensure complete bioavailability.

Sample Collection: Collect blood samples at various time points after administration (e.g., 5,

15, 30, 60 minutes, and 2, 4, 6, 8, 10, 24 hours).[14]

Plasma Preparation: Process the blood samples to obtain plasma.

Platinum Quantification: Determine the concentration of platinum in the plasma samples

using a sensitive analytical method such as atomic absorption spectrometry (AAS) or

inductively coupled plasma mass spectrometry (ICP-MS).[14][15]

Pharmacokinetic Analysis: Use appropriate software to calculate key pharmacokinetic

parameters, including clearance, volume of distribution, and half-life.

Signaling Pathways
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Oxoplatinum exerts its cytotoxic effects primarily through the induction of DNA damage, which

subsequently triggers apoptosis (programmed cell death).

Oxoplatinum-Induced Apoptosis Signaling Pathway
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Caption: Simplified signaling pathway of oxoplatinum-induced apoptosis.
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Oxoplatinum, upon entering a cancer cell, forms adducts with DNA, leading to both intra- and

inter-strand crosslinks.[16] This DNA damage disrupts DNA replication and transcription.[10]

While the cell may attempt to repair this damage through mechanisms like the Nucleotide

Excision Repair (NER) pathway, extensive damage triggers apoptotic signaling.[17]

The apoptotic response to oxoplatinum can proceed through two main pathways:

Intrinsic (Mitochondrial) Pathway: DNA damage often leads to the activation of the tumor

suppressor protein p53.[10] Activated p53 can promote the translocation of pro-apoptotic

proteins like Bax to the mitochondria.[10] This disrupts the mitochondrial membrane, leading

to the release of cytochrome c into the cytoplasm.[18] Cytochrome c then activates caspase-

9, which in turn activates the executioner caspase-3, leading to apoptosis.[19]

Extrinsic Pathway: In some cancer cell types, oxoplatinum has been shown to activate

caspase-8, a key initiator of the extrinsic apoptotic pathway.[18] Activated caspase-8 can

directly activate caspase-3 and can also cleave Bid, which then amplifies the intrinsic

pathway by promoting Bax activation.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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